Cas no 2408936-18-3 (rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 2408936-18-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6561627
• PubChem ID: 165671861
• Update Time: 2025-07-02

rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• EN300-7492685
• 2408936-18-3

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-4-5-8-9(7-14)10(8)13/h8-10,14H,4-7H2,1-3H3/t8-,9-,10-/m1/s1
• InChI Key： PTXSUALRANZPRQ-OPRDCNLKSA-N
• SMILES： OC[C@H]1[C@H]2[C@@H]1CCCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate

Research Brief on rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 2408936-18-3)

In recent years, the compound rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 2408936-18-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a hydroxymethyl group and a tert-butyl carboxylate moiety, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The latest studies have focused on the stereoselective synthesis and derivatization of this compound, leveraging its unique azabicyclo[4.1.0]heptane scaffold. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to obtain enantiomerically pure forms of the compound. These efforts aim to enhance its utility in drug discovery programs targeting neurological and inflammatory diseases.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight the compound's role as a precursor to potent gamma-secretase modulators and G protein-coupled receptor (GPCR) ligands. Structural-activity relationship (SAR) studies have demonstrated that modifications at the hydroxymethyl position significantly influence binding affinity and selectivity, opening new avenues for optimizing therapeutic efficacy.

In addition to its synthetic applications, rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate has been investigated for its pharmacokinetic properties. Preliminary in vitro and in vivo studies indicate favorable metabolic stability and blood-brain barrier permeability, making it a valuable candidate for central nervous system (CNS)-targeted drug development. However, further optimization is required to address challenges related to oral bioavailability and off-target effects.

The compound's mechanism of action has been elucidated through crystallographic and computational modeling studies. These analyses reveal that the bicyclic core interacts with key amino acid residues in target proteins, stabilizing specific conformations that modulate enzymatic activity. Such insights are critical for the rational design of next-generation therapeutics with improved specificity and reduced side effects.

Industry reports suggest that several pharmaceutical companies have initiated preclinical programs incorporating this compound into their pipelines. Collaborative efforts between academia and industry are accelerating the translation of these findings into clinical applications, with potential indications ranging from Alzheimer's disease to chronic pain management.

In conclusion, rac-tert-butyl (1R,6R,7R)-7-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research continues to uncover its full potential, driven by innovations in synthetic chemistry and a deeper understanding of its biological interactions. Future studies are expected to focus on expanding its therapeutic applications and addressing current limitations in drug delivery and efficacy.